Cas no 2248283-18-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate
• CAS No: 2248283-18-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 6321147
• PubChem ID: 165728867
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516623
• 2248283-18-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate

• Inchi： 1S/C19H17NO4/c1-12-7-3-4-8-14(12)11-13(2)19(23)24-20-17(21)15-9-5-6-10-16(15)18(20)22/h3-10,13H,11H2,1-2H3
• InChI Key： BWPHOQQBBXHLNH-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC1C=CC=CC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate (CAS: 2248283-18-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate (CAS: 2248283-18-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and ester-linked 2-methylphenylpropanoate moiety, is being investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer drug development. Recent studies have explored its mechanism of action, pharmacokinetic properties, and structure-activity relationships, positioning it as a promising candidate for further preclinical evaluation.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate exhibits inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its structural features have been linked to interactions with key enzymes in the MAPK and NF-κB pathways, which are critical targets in both inflammatory and oncological contexts.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Preliminary data indicate that the ester linkage in the molecule contributes to its improved solubility and absorption profiles compared to related analogs. However, challenges remain in optimizing its metabolic stability, as the compound undergoes rapid hydrolysis in certain biological matrices. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations and enhance its therapeutic potential.

In the realm of synthetic chemistry, recent advancements have focused on developing more efficient routes to synthesize 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate. A novel one-pot synthesis method has been reported, which significantly reduces the number of steps and improves overall yield. This methodological breakthrough is expected to facilitate larger-scale production and enable more extensive biological evaluations of the compound.

Looking ahead, the research community anticipates that further investigations into 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-methylphenyl)propanoate will focus on elucidating its precise molecular targets and optimizing its pharmacological properties. Collaborative efforts between medicinal chemists, biologists, and formulation scientists will be crucial in advancing this compound through the drug discovery pipeline. The coming years are likely to see increased preclinical testing, potentially leading to the development of novel therapeutic agents based on this chemical scaffold.